Cas no 904825-68-9 (3-fluoro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide)

• Product Name: 3-fluoro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide
• CAS No: 904825-68-9
• MF: C₂₀H₁₉FN₄O₂S
• MW: 398.453866243362
• CID: 6400104
• PubChem ID: 7520763
• Update Time: 2023-12-26

3-fluoro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide
• F2588-0249
• 3-fluoro-N-(3-(6-(pyrrolidin-1-yl)pyridazin-3-yl)phenyl)benzenesulfonamide
• 904825-68-9
• 3-fluoro-N-[3-(6-pyrrolidin-1-ylpyridazin-3-yl)phenyl]benzenesulfonamide
• AKOS002065664
• CCG-190607
• 3-fluoro-N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide
• Benzenesulfonamide, 3-fluoro-N-[3-[6-(1-pyrrolidinyl)-3-pyridazinyl]phenyl]-

• Inchi： 1S/C20H19FN4O2S/c21-16-6-4-8-18(14-16)28(26,27)24-17-7-3-5-15(13-17)19-9-10-20(23-22-19)25-11-1-2-12-25/h3-10,13-14,24H,1-2,11-12H2
• InChI Key： HYPSIUJHNMQTJN-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(C3=NN=C(N4CCCC4)C=C3)=C2)(=O)=O)=CC=CC(F)=C1

Computed Properties

• Exact Mass: 398.12127520g/mol
• Monoisotopic Mass: 398.12127520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.378±0.06 g/cm3(Predicted)
• Boiling Point: 649.6±65.0 °C(Predicted)
• pka: 7.48±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines